Cas no 116470-67-8 (2-(Trifluoromethyl)pyrimidine)

2-(Trifluoromethyl)pyrimidine structure

Product Name:2-(Trifluoromethyl)pyrimidine

CAS No:116470-67-8

MF:C₅H₃F₃N₂

MW:148.085931062698

MDL:MFCD10698646

CID:63229

PubChem ID:14007756

Update Time:2025-04-18

2-(Trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidine
- 2-Trifluoromethyl pyrimidine
- Pyrimidine, 2-(trifluoromethyl)- (9CI)
- 2-Trifluormethyl-pyrimidin
- BS-42676
- 2-Trifluoromethylpyrimidine
- FT-0645751
- BQDJLAWUTBCDHK-UHFFFAOYSA-P
- Pyrimidine, 2-(trifluoromethyl)-
- MFCD10698646
- SCHEMBL1491767
- W-200899
- 116470-67-8
- AMY155
- CS-0196525
- AKOS006304393
- DTXSID60554190
- F15716
- trifluoromethylpyrimidine
- (trifluoromethyl)pyrimidine
- F2147-1016
- EN300-237644
- 2-Trifluoromethyl-pyrimidine
- SB57368
- DTXCID60504973
- MDL： MFCD10698646
- Inchi： 1S/C5H3F3N2/c6-5(7,8)4-9-2-1-3-10-4/h1-3H
- InChI Key： BQDJLAWUTBCDHK-UHFFFAOYSA-N
- SMILES： FC(C1N=CC=CN=1)(F)F

Computed Properties

Exact Mass: 148.02500
Monoisotopic Mass: 148.02483259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 25.78000
LogP: 1.49540
Vapor Pressure: No data available

2-(Trifluoromethyl)pyrimidine Security Information

Signal Word：Danger
Hazard Statement： H314 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H314 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Trifluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T73550-100mg	2-(trifluoromethyl)pyrimidine	116470-67-8	-	100mg	¥898.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T73550-25mg	2-(trifluoromethyl)pyrimidine	116470-67-8	-	25mg	¥378.0	2023-09-06
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Chemenu	CM132135-250mg	2-(trifluoromethyl)pyrimidine	116470-67-8	97%	250mg	$124	2023-02-19
Chemenu	CM132135-1g	2-(trifluoromethyl)pyrimidine	116470-67-8	97%	1g	$308	2023-02-19
Chemenu	CM132135-5g	2-(trifluoromethyl)pyrimidine	116470-67-8	97%	5g	$1109	2023-02-19
TRC	T185516-100mg	2-(trifluoromethyl)pyrimidine	116470-67-8		100mg	$ 95.00	2022-06-03
TRC	T185516-500mg	2-(trifluoromethyl)pyrimidine	116470-67-8		500mg	$ 320.00	2022-06-03
TRC	T185516-1g	2-(trifluoromethyl)pyrimidine	116470-67-8		1g	$ 500.00	2022-06-03
Chemenu	CM132135-1g	2-(trifluoromethyl)pyrimidine	116470-67-8	97%	1g	$259	2021-08-05

2-(Trifluoromethyl)pyrimidine Production Method

Production Method 1

13939-06-5

705-24-8

116470-67-8

878742-59-7

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

2-(Trifluoromethyl)pyrimidine Raw materials

2-(Trifluoromethyl)pyrimidine Preparation Products

2-(Trifluoromethyl)pyrimidine Related Literature

1. Crystal structure, photoluminescence and electroluminescence of three bluish green light-emitting iridium complexes

Qiu-Lei Xu,Xiao Liang,Liang Jiang,Yue Zhao,You-Xuan Zheng Dalton Trans. 2016 45 7366
2. Heterocyclic polyfluoro-compounds. Part XIX. Synthesis of and nucleophilic substitution in some 2,4,6-trifluoropyrimidines; formation of trifluoromethylpyrimidines by pyrolysis of tetrafluoropyrimidine

R. E. Banks,D. S. Field,R. N. Haszeldine J. Chem. Soc. C 1970 1280
3. Versatile functionalization of trifluoromethyl based deep blue thermally activated delayed fluorescence materials for organic light emitting diodes

Xiao Liang,Hua-Bo Han,Zhi-Ping Yan,Liang Liu,You-Xuan Zheng,Hong Meng,Wei Huang New J. Chem. 2018 42 4317
4. Efficient bluish green electroluminescence of iridium complexes with good electron mobility

Hua-Bo Han,Zheng-Guang Wu,You-Xuan Zheng New J. Chem. 2018 42 13351
5. Discovery of quinolone derivatives as antimycobacterial agents

Kun-Lin Liu,Fei Teng,Lu Xiong,Xiao Li,Chao Gao,Luo-Ting Yu RSC Adv. 2021 11 24095

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